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Compound Name:
4-Benzyloxyphenylhydrazine

hydrochloride

Cat. No.: B1274144 Get Quote

An In-depth Technical Guide to 4-Benzyloxyphenylhydrazine Hydrochloride

Abstract
4-Benzyloxyphenylhydrazine hydrochloride is a chemical compound with significant

applications in pharmaceutical research and development, particularly as a key intermediate in

the synthesis of various therapeutic agents. This technical guide provides a comprehensive

overview of its chemical properties, a detailed experimental protocol for its synthesis, and its

role in drug discovery, with a focus on its potential as a pro-apoptotic agent in cancer research.

Chemical Properties and Identification
4-Benzyloxyphenylhydrazine hydrochloride is a cream to brown fluffy powder.[1] Its

fundamental chemical and physical properties are summarized in the table below for easy

reference.
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Property Value References

CAS Number 52068-30-1 [2][3]

Molecular Formula C13H15ClN2O [2][3][4]

Molecular Weight 250.72 g/mol [2][3][4]

Alternate Formula C13H14N2O·HCl [5][6]

Melting Point 187-189°C [3]

Appearance Cream to brown fluffy powder [1][3]

Storage
Under inert gas (nitrogen or

Argon) at 2–8 °C
[3]

Synthesis of 4-Benzyloxyphenylhydrazine
Hydrochloride
The synthesis of 4-benzyloxyphenylhydrazine hydrochloride is typically achieved through

the diazotization of 4-benzyloxyaniline hydrochloride, followed by reduction.[7] This process is

a crucial reaction for producing this intermediate for further use in more complex syntheses,

such as the Fischer indole synthesis.[7][8]

Experimental Protocol
The following is a general procedure for the synthesis of 4-benzyloxyphenylhydrazine
hydrochloride from 4-benzyloxyaniline hydrochloride.[2][3]

Materials:

4-Benzyloxyaniline hydrochloride

Sodium nitrite (NaNO2)

Tin(II) chloride (SnCl2)

Concentrated Hydrochloric Acid (HCl)
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Water (H2O)

Ether (Et2O)

Procedure:

Diazotization: Add 4-benzyloxyaniline hydrochloride (3.00 g, 12.5 mmol) to concentrated

aqueous HCl (25 mL) in a reaction flask. Stir the mixture for 10 minutes at 0°C.[2] A solution

of NaNO2 (852 mg, 12.3 mmol) in water (6 mL) is then added dropwise over 15 minutes,

maintaining the temperature at 0°C.[2][3] Continue stirring for an additional 15 minutes.[2]

Reduction: Prepare a solution of SnCl2 (6.40 g, 33.1 mmol) in concentrated aqueous HCl

(7.5 mL).[2] Add this solution dropwise to the reaction mixture. After the addition is complete,

stir the reaction mixture at 0°C for 1 hour.[2][3]

Isolation and Purification: The resulting off-white precipitate is collected by filtration.[2][3] The

collected solid is then washed with water and ground with ether to yield the final product.[2]

[3] This protocol has been reported to achieve a yield of approximately 96%.[2]

Synthesis Workflow
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Step 1: Diazotization

Step 2: Reduction

Step 3: Isolation
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Grind with Ether
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Caption: Synthesis workflow for 4-Benzyloxyphenylhydrazine hydrochloride.
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Applications in Drug Development and Research
4-Benzyloxyphenylhydrazine hydrochloride is a valuable compound for researchers and

drug development professionals. Its primary applications include:

Pharmaceutical Intermediate: It serves as a crucial building block in the synthesis of more

complex molecules. A notable example is its use in the Fischer indole synthesis to produce

5-benzyloxy-2-(4-benzyloxyphenyl)-3-methyl-1H-indole, an intermediate for bazedoxifene.[8]

Anticancer Research: The compound has been identified as a pro-apoptotic agent, capable

of inducing programmed cell death in various cancer cell lines.[9][10] This makes it a

compound of interest in oncology for developing targeted cancer therapies.[9] Its mechanism

is thought to involve interference with cellular signaling and metabolic processes.[9]

Hydrazone Synthesis: It readily reacts with aldehydes and ketones to form N-(4-

benzyloxyphenyl)hydrazones.[7] These derivatives are stable intermediates that can be used

for developing compounds with a wide range of biological activities, including antimicrobial,

anticonvulsant, and anti-inflammatory properties.[7]

Potential Signaling Pathway Involvement
As a pro-apoptotic agent, 4-Benzyloxyphenylhydrazine hydrochloride is hypothesized to

influence cellular pathways that regulate programmed cell death. While specific pathways for

this compound are still under investigation, it may interact with key regulators of apoptosis.[9]

[10] For instance, it has been suggested that it can induce apoptosis by binding to and

modulating the activity of estrogen receptors in breast cancer cells.[10] This interaction can

trigger a cascade of events leading to cell death.

The diagram below illustrates a generalized intrinsic apoptosis signaling pathway that a pro-

apoptotic agent could potentially activate.
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Caption: Generalized intrinsic apoptosis signaling pathway.
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Safety and Handling
4-Benzyloxyphenylhydrazine hydrochloride is classified with several hazard statements,

including H302 (Harmful if swallowed), H315 (Causes skin irritation), and H319 (Causes

serious eye irritation).[3][4] Appropriate personal protective equipment, such as gloves and

safety glasses, should be used when handling this compound.[3] It should be stored in a cool,

dry place under an inert atmosphere.[3]

Conclusion
4-Benzyloxyphenylhydrazine hydrochloride is a versatile chemical intermediate with

significant utility in organic synthesis and medicinal chemistry. Its role as a precursor in the

development of pharmaceuticals, combined with its own potential as a pro-apoptotic agent,

underscores its importance for researchers in the field of drug development. Further

investigation into its precise mechanisms of action and biological targets will continue to unlock

its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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